4-{4-ethyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 4-[4-ethyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C18H18N4S/c1-2-22-17(16-10-12-19-13-11-16)20-21-18(22)23-14-6-9-15-7-4-3-5-8-15/h3-13H,2,14H2,1H3/b9-6+
• InChI Key: CHFMRUPUDYJYLU-RMKNXTFCSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC=CC2=CC=CC=C2)C3=CC=NC=C3
• Isomeric SMILES: CCN1C(=NN=C1SC/C=C/C2=CC=CC=C2)C3=CC=NC=C3
• Molecular Formula: C18H18N4S
• Molecular Weight: 322.4 g/mol
• CAS RN: 501112-81-8

Description

4-{4-ethyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of 4-{4-ethyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine involves the inhibition of various enzymes and signaling pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of the enzyme COX-2, which is involved in the inflammatory response. It also inhibits the activity of the protein kinase CK2, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells and suppress angiogenesis, which are both important processes involved in cancer growth and progression. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{4-ethyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine in lab experiments is its potential as a multi-targeted agent. It can target multiple enzymes and signaling pathways involved in cancer growth and inflammation, which may increase its effectiveness. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 4-{4-ethyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other chemotherapy drugs. Another direction is to study its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 4-{4-ethyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine involves the reaction of 4-ethylpyridine-2-carbaldehyde with phenylacetylene and thiosemicarbazide in the presence of a catalyst. The resulting compound is then subjected to a cyclization reaction to form the final product.

Scientific Research Applications

This compound has been studied for its potential as an anti-cancer agent. Studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. It has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.